(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)acrylamide is a useful research compound. Its molecular formula is C19H21NO5 and its molecular weight is 343.379. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biodegradable Hydrogels for Drug Delivery
Acrylamide derivatives have been utilized in the development of biodegradable hydrogels with potential biomedical applications, particularly as drug delivery systems. These hydrogels are designed through free radical polymerization techniques and have shown promising properties, including controlled degradation and water-transport mechanisms, which are essential for drug release and tissue engineering applications (Elvira, Mano, San Román, & Reis, 2002).
Supramolecular Polymer Chemistry
Acrylamide derivatives are also significant in supramolecular polymer chemistry , where they are used to create color indicators for thermo- and pH-sensitive polymers. These applications highlight the versatility of acrylamide derivatives in creating responsive materials that can change their properties in response to external stimuli, making them useful in various sensor and smart material applications (Fleischmann & Ritter, 2013).
Antimicrobial Activity
Furthermore, novel acrylate monomers derived from acrylamide compounds have been synthesized and evaluated for their antimicrobial activity . This research avenue explores the potential of these derivatives in creating new antimicrobial agents that could be used in medical, sanitary, and environmental applications, showcasing the broad applicability of acrylamide derivatives beyond their traditional roles (Saraei, Zarrini, Esmati, & Ahmadzadeh, 2016).
Molecular Structure and Electronic Properties
The study of acrylamide derivatives extends into the investigation of their molecular structure and electronic properties , providing insights into their reactivity and potential applications in materials science. Through detailed spectroscopic analysis and quantum chemical calculations, researchers can tailor these compounds for specific functions, ranging from electronic materials to chemical sensors (Barım & Akman, 2019).
Tissue Engineering
Acrylamide-based polymers have been explored for their use in tissue engineering , particularly in creating scaffolds that support cell growth and tissue regeneration. The thermoresponsive properties of these materials allow for the development of scaffolds that can adapt to biological environments, facilitating cell adhesion, proliferation, and differentiation in a controlled manner (Galperin, Long, & Ratner, 2010).
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO5/c1-12-9-15(13(2)25-12)16(21)7-8-20-19(22)6-4-14-3-5-17-18(10-14)24-11-23-17/h3-6,9-10,16,21H,7-8,11H2,1-2H3,(H,20,22)/b6-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEMKMCOKHZWFKK-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)C=CC2=CC3=C(C=C2)OCO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)/C=C/C2=CC3=C(C=C2)OCO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.